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Compound of Interest

Compound Name: 1-Bromopropane-1-D1

Cat. No.: B12303280 Get Quote

An In-depth Technical Guide to 1-
Bromopropane-1-D1
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular

weight, and key properties of 1-Bromopropane-1-D1. It includes a detailed, plausible

experimental protocol for its synthesis, a comparative data table, and a structural diagram to

support advanced research and development activities in medicinal chemistry and drug

development. The incorporation of a deuterium atom at the C1 position offers a valuable tool

for investigating kinetic isotope effects, reaction mechanisms, and metabolic pathways of

propyl-containing compounds.

Chemical Properties and Data
The following table summarizes the key quantitative data for 1-Bromopropane-1-D1, with

comparative data for the non-deuterated analogue, 1-Bromopropane, for reference.
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Property 1-Bromopropane-1-D1
1-Bromopropane (non-
deuterated)

Chemical Formula CH₃CH₂CDHBr CH₃CH₂CH₂Br

Molecular Weight

123.99 g/mol (calculated),

122.97939 g/mol (high-

resolution MS)[1]

122.99 g/mol

CAS Number 43217-00-1[1][2][3] 106-94-5

Isotopic Enrichment Typically ≥99 atom % D[1][2] Not Applicable

Physical Form Colorless Liquid[1] Colorless Liquid[4]

Boiling Point

Not explicitly reported,

expected to be similar to 1-

Bromopropane

71 °C

Melting Point

Not explicitly reported,

expected to be similar to 1-

Bromopropane

-110 °C

Density

Not explicitly reported,

expected to be similar to 1-

Bromopropane

1.354 g/mL at 25 °C

Refractive Index

Not explicitly reported,

expected to be similar to 1-

Bromopropane

n20/D 1.434

Experimental Protocols: Synthesis of 1-
Bromopropane-1-D1
The synthesis of 1-Bromopropane-1-D1 can be achieved through the bromination of a

deuterated precursor, 1-propanol-1-d1. The following outlines a plausible two-step synthetic

pathway.

Step 1: Synthesis of 1-Propanol-1-d1
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The precursor, 1-propanol-1-d1, can be synthesized by the reduction of propionaldehyde using

a deuterated reducing agent, such as sodium borodeuteride (NaBD₄).

Materials:

Propionaldehyde

Sodium borodeuteride (NaBD₄)

Anhydrous ethanol

Diethyl ether

Water

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

propionaldehyde in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath.

Prepare a solution of sodium borodeuteride in anhydrous ethanol and add it dropwise to the

cooled propionaldehyde solution with continuous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.
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Quench the reaction by the slow addition of water.

Extract the product with diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent by rotary evaporation.

Purify the resulting 1-propanol-1-d1 by fractional distillation.

Step 2: Synthesis of 1-Bromopropane-1-D1
This step involves the conversion of the synthesized 1-propanol-1-d1 to 1-Bromopropane-1-
D1 using hydrobromic acid. This is a standard nucleophilic substitution reaction.

Materials:

1-Propanol-1-d1 (from Step 1)

Concentrated hydrobromic acid (48%)

Concentrated sulfuric acid

Sodium bicarbonate solution (saturated)

Anhydrous calcium chloride

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:
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Place 1-propanol-1-d1 in a round-bottom flask.

Carefully add concentrated hydrobromic acid to the flask.

Slowly and with cooling, add concentrated sulfuric acid dropwise to the mixture.

Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

After reflux, allow the mixture to cool to room temperature.

Set up a distillation apparatus and distill the crude 1-Bromopropane-1-D1 from the reaction

mixture.

Transfer the distillate to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and again with water.

Dry the organic layer over anhydrous calcium chloride.

Perform a final fractional distillation to obtain pure 1-Bromopropane-1-D1.

Chemical Structure and Visualization
The chemical structure of 1-Bromopropane-1-D1 is characterized by a propane backbone with

a bromine atom at the first carbon position and a deuterium atom also attached to the first

carbon.

Chemical structure of 1-Bromopropane-1-D1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Bromopropane-1-D1 chemical structure and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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